Cas no 1212875-15-4 (D-2-methylPhenylalanine methyl ester)

• Product Name: D-2-methylPhenylalanine methyl ester
• CAS No: 1212875-15-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 4686029
• Update Time: 2025-06-08

D-2-methylPhenylalanine methyl ester Chemical and Physical Properties

Names and Identifiers

• D-2-methylPhenylalanine methyl ester
• methyl?(R)-2-amino-3-(o-tolyl)propanoate

• Inchi： 1S/C11H15NO2/c1-8-5-3-4-6-9(8)7-10(12)11(13)14-2/h3-6,10H,7,12H2,1-2H3/t10-/m1/s1
• InChI Key： KXWBUUKZTWGWCG-SNVBAGLBSA-N
• SMILES： C(OC)(=O)[C@@H](CC1=CC=CC=C1C)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-2-methylPhenylalanine methyl ester

D-2-methylPhenylalanine methyl ester: A Comprehensive Overview

D-2-methylPhenylalanine methyl ester, with the CAS number 1212875-15-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and therapeutic interventions. The introduction of this compound into various biochemical pathways and its interaction with biological systems have been subjects of extensive research, leading to a deeper understanding of its pharmacological significance.

The chemical structure of D-2-methylPhenylalanine methyl ester consists of a phenyl ring substituted with a methyl group and an alanine moiety esterified at the carboxyl group. This configuration imparts distinct physicochemical properties to the compound, influencing its solubility, stability, and reactivity. These attributes are critical in determining its suitability for various applications, particularly in the synthesis of novel pharmaceutical agents and biochemical probes.

Recent advancements in the field of medicinal chemistry have highlighted the importance of chiral compounds like D-2-methylPhenylalanine methyl ester. The enantiomeric purity of this compound plays a crucial role in its biological activity, with studies demonstrating that slight variations in stereochemistry can significantly alter its pharmacokinetic and pharmacodynamic profiles. This has spurred interest in developing efficient synthetic routes to achieve high enantiomeric purity, ensuring optimal therapeutic efficacy.

In vitro studies have revealed that D-2-methylPhenylalanine methyl ester exhibits notable interactions with specific enzymes and receptors, suggesting its potential as a precursor in the synthesis of enzyme inhibitors or receptor modulators. For instance, research has indicated that derivatives of this compound may interfere with the activity of certain metabolic enzymes, thereby influencing pathways involved in inflammation and neurodegeneration. These findings have opened new avenues for exploring its therapeutic potential in conditions such as chronic inflammation and neurodegenerative disorders.

The role of D-2-methylPhenylalanine methyl ester in drug development extends beyond its direct pharmacological effects. It serves as a valuable building block for constructing more complex molecules with enhanced biological activity. The ability to modify its structure allows chemists to tailor its properties for specific applications, such as designing molecules that target particular disease pathways or enhance drug delivery systems.

Investigations into the synthetic pathways of D-2-methylPhenylalanine methyl ester have led to the development of innovative methodologies that improve yield and purity. These advancements are not only crucial for large-scale production but also for ensuring the reproducibility of experimental results across different research groups. The optimization of synthetic routes has enabled researchers to explore more complex derivatives, further expanding the chemical space available for drug discovery.

The biological activity of D-2-methylPhenylalanine methyl ester has also been studied in model organisms, providing insights into its potential therapeutic applications. Preclinical studies have shown promising results in models of inflammation and neurodegeneration, suggesting that this compound or its derivatives could be developed into novel treatments for these conditions. These findings underscore the importance of continued research to fully elucidate its mechanism of action and therapeutic potential.

As our understanding of biochemical pathways grows, so does the appreciation for compounds like D-2-methylPhenylalanine methyl ester that can modulate these pathways effectively. The integration of computational methods and high-throughput screening techniques has accelerated the discovery process, allowing researchers to identify new applications for this compound more rapidly than ever before. This interdisciplinary approach is essential for translating basic research findings into tangible therapeutic benefits.

The future prospects for D-2-methylPhenylalanine methyl ester are bright, with ongoing research aiming to uncover new aspects of its biology and chemistry. Collaborative efforts between academia and industry are likely to drive innovation, leading to the development of new drugs and diagnostic tools based on this compound. As our knowledge base expands, so too will the applications of D-2-methylPhenylalanine methyl ester in addressing some of humanity's most pressing health challenges.